3-Amino-2-methylbenzoic acid
Cat. No. B181732
Key on ui cas rn:
52130-17-3
M. Wt: 151.16 g/mol
InChI Key: BYHMLZGICSEKIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05530028
Procedure details
3-Amino-2-methylbenzoic acid, 140.3 grams (g), 0.93 mole, reacted in four portions) in 5.7 mass equivalents of methanol, was treated with 1.5 mole equivalents of concentrated sulfuric acid. The mixture was heated to 55° C. and 1.05 mole equivalent of sodium nitrite dissolved in twice its mass of water was fed to the reaction over 30 to 45 minutes, maintaining the temperature between 55° and 65° C. Then 4.5 mole equivalents of 25% aqueous sodium hydroxide was added over one-half hour, followed by a half-hour feed of 2 mole equivalents of dimethyl sulfate at 50° to 60° C. After one-half hour the batch was assayed by gas chromatography (GC). Additional sodium hydroxide and dimethyl sulfate were added in portions until complete conversion was obtained, The methanol remaining was removed by vacuum, and the residue was partitioned between ethyl acetate and water made acidic with sulfuric acid. The ethyl acetate was removed under vacuum. The combined residues (152.8 g) dissolved in 350 g warm methanol were poured into a mixture of 278 g concentrated sulfuric acid and 1 liter (L) water. The resulting precipitate was collected by filtration, washed with water, and dried in vacuo, giving 135.8 g of material which was 96% pure as determined by GC.
[Compound]
Name
( g )
Quantity
140.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:3]([CH3:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6].S(=O)(=O)(O)O.N([O-])=O.[Na+].[OH-].[Na+].S(OC)([O:26][CH3:27])(=O)=O>O.CO>[CH3:27][O:26][C:2]1[C:3]([CH3:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6] |f:2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1C(=C(C(=O)O)C=CC1)C
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[Compound]
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Name
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( g )
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Quantity
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140.3 g
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Name
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(OC)OC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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55 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was fed to the reaction over 30 to 45 minutes
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Duration
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37.5 (± 7.5) min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintaining the temperature between 55° and 65° C
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WAIT
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Type
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WAIT
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Details
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followed by a half-hour
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CUSTOM
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Type
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CUSTOM
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Details
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at 50° to 60° C
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WAIT
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Type
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WAIT
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Details
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After one-half hour the batch was assayed by gas chromatography (GC)
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CUSTOM
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Type
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CUSTOM
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Details
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was obtained
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CUSTOM
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Type
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CUSTOM
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Details
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The methanol remaining was removed by vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was partitioned between ethyl acetate and water
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CUSTOM
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Type
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CUSTOM
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Details
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The ethyl acetate was removed under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The combined residues (152.8 g) dissolved in 350 g
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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warm methanol
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ADDITION
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Type
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ADDITION
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Details
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were poured into a mixture of 278 g concentrated sulfuric acid and 1 liter (L) water
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC=1C(=C(C(=O)O)C=CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 135.8 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
